Cas no 2225180-60-7 (2-(Methylethylamino)pyrimidine-5-boronic acid)

• Product Name: 2-(Methylethylamino)pyrimidine-5-boronic acid
• CAS No: 2225180-60-7
• MF: C₇H₁₂BN₃O₂
• MW: 181.00
• CID: 5143582
• PubChem ID: 133634788
• Update Time: 2026-03-03

2-(Methylethylamino)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylethylamino)pyrimidine-5-boronic acid
• G66490
• MFCD28344316
• (2-(Ethyl(methyl)amino)pyrimidin-5-yl)boronic acid
• 2-[ethyl(methyl)amino]pyrimidin-5-ylboronic acid
• 2225180-60-7

• Inchi： 1S/C7H12BN3O2/c1-3-11(2)7-9-4-6(5-10-7)8(12)13/h4-5,12-13H,3H2,1-2H3
• InChI Key： TWXVKFJKCNQIQX-UHFFFAOYSA-N
• SMILES： C1(N(C)CC)=NC=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 181.1022568g/mol
• Monoisotopic Mass: 181.1022568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5Ų

Additional information on 2-(Methylethylamino)pyrimidine-5-boronic acid

Comprehensive Overview of 2-(Methylethylamino)pyrimidine-5-boronic acid (CAS No. 2225180-60-7)

2-(Methylethylamino)pyrimidine-5-boronic acid (CAS No. 2225180-60-7) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, material science, and organic synthesis. This compound belongs to the pyrimidine family, a critical scaffold in drug discovery due to its role in nucleobase analogs and kinase inhibitors. The presence of the boronic acid moiety enhances its applicability in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern C-C bond formation strategies.

In recent years, the demand for boronic acid-based compounds like 2-(Methylethylamino)pyrimidine-5-boronic acid has surged, driven by their utility in targeted drug delivery and bioconjugation. Researchers are particularly interested in its potential for designing proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic approach. The compound’s methylethylamino group further augments its solubility and bioavailability, making it a preferred choice for medicinal chemistry applications.

The synthesis of CAS No. 2225180-60-7 involves multi-step organic transformations, often starting from 5-bromopyrimidine intermediates. Its boronate ester derivatives are also explored for their stability in aqueous environments, a hot topic in biocompatible material development. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to validate its purity, a critical factor for high-throughput screening in drug discovery.

From an industrial perspective, 2-(Methylethylamino)pyrimidine-5-boronic acid aligns with the growing trend of green chemistry. Its role in catalytic reactions reduces the need for toxic heavy metals, addressing environmental concerns. This resonates with the increasing search queries around “sustainable synthetic methods” and “eco-friendly catalysts” in scientific databases.

In summary, CAS No. 2225180-60-7 exemplifies the intersection of structural versatility and functional efficacy. Its relevance in precision medicine and advanced materials ensures its prominence in both academic and industrial research, answering frequent search trends like “boronic acid applications 2024” and “pyrimidine derivatives in drug design”.